(cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine

• IUPAC Name: N-(cyclopropylmethyl)-N-[(3,4-dimethoxyphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C16H25NO2/c1-4-9-17(11-13-5-6-13)12-14-7-8-15(18-2)16(10-14)19-3/h7-8,10,13H,4-6,9,11-12H2,1-3H3
• InChI Key: WLKYHOVJZNZCGL-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1CC1)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

Cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine involves binding to the TAAR1 receptor and activating downstream signaling pathways. This results in the modulation of neurotransmitter release and neuronal activity, which can have effects on behavior, mood, and cognition.
Biochemical and Physiological Effects:
Studies have shown that (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine can have a range of biochemical and physiological effects, including modulation of dopamine and serotonin release, enhancement of cognitive function, and potential therapeutic effects for neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine in lab experiments is its selectivity for the TAAR1 receptor, which allows for more specific and targeted effects. However, limitations include potential off-target effects and the need for further research to fully understand the compound's effects and potential applications.

Future Directions

For research on (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine include further characterization of its mechanism of action, exploration of potential therapeutic applications for neurological and psychiatric disorders, and development of more selective and potent TAAR1 agonists.
In conclusion, (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine is a chemical compound with potential applications in scientific research. Its selective agonism for the TAAR1 receptor and range of biochemical and physiological effects make it a promising candidate for further study and development.

Synthesis Methods

The synthesis of (cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine involves multiple steps, including the reaction of 3,4-dimethoxybenzyl chloride with cyclopropylmethylamine, followed by purification and isolation. The process has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

(cyclopropylmethyl)(3,4-dimethoxybenzyl)propylamine has been studied for its potential applications in scientific research. It has been shown to act as a selective agonist for the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor that is expressed in the brain and other tissues.